Cas no 669748-04-3 (5-4-(Diethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-4-(Diethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 669748-04-3
• MF: C₁₃H₁₈N₄S
• MW: 262.373820781708
• MDL: MFCD03900773
• CID: 871965
• PubChem ID: 3470644
• Update Time: 2025-04-19

5-4-(Diethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Diethylamino)phenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[4-(diethylamino)phenyl]-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[4-(DIETHYLAMINO)PHENYL]-4-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL
• CS-0237156
• SR-01000061593-1
• DTXSID30392783
• AKOS001102807
• Z57054202
• 669748-04-3
• SR-01000061593
• MFCD03900773
• VS-05989
• 3-[4-(diethylamino)phenyl]-4-methyl-1H-1,2,4-triazole-5-thione
• SCHEMBL11509946
• EN300-17875
• 5-4-(Diethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03900773
• Inchi： 1S/C13H18N4S/c1-4-17(5-2)11-8-6-10(7-9-11)12-14-15-13(18)16(12)3/h6-9H,4-5H2,1-3H3,(H,15,18)
• InChI Key： JGUIIWYUQLNIRQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)N(CC)CC)N1C

Computed Properties

• Exact Mass: 262.12521776g/mol
• Monoisotopic Mass: 262.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63Ų

5-4-(Diethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT